Cas no 2228356-37-2 (3-tert-butyl-1-methyl-5-(1H-pyrazol-4-yl)-1H-pyrazole)

• Product Name: 3-tert-butyl-1-methyl-5-(1H-pyrazol-4-yl)-1H-pyrazole
• CAS No: 2228356-37-2
• MF: C₁₁H₁₆N₄
• MW: 204.271541595459
• CID: 6415494
• PubChem ID: 165707602
• Update Time: 2025-06-28

3-tert-butyl-1-methyl-5-(1H-pyrazol-4-yl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 3-tert-butyl-1-methyl-5-(1H-pyrazol-4-yl)-1H-pyrazole
• EN300-1770075
• 2228356-37-2

• Inchi： 1S/C11H16N4/c1-11(2,3)10-5-9(15(4)14-10)8-6-12-13-7-8/h5-7H,1-4H3,(H,12,13)
• InChI Key： XVXAGWSBGPKGSX-UHFFFAOYSA-N
• SMILES： N1(C)C(C2C=NNC=2)=CC(C(C)(C)C)=N1

Computed Properties

• Exact Mass: 204.137496527g/mol
• Monoisotopic Mass: 204.137496527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 46.5Ų

Additional information on 3-tert-butyl-1-methyl-5-(1H-pyrazol-4-yl)-1H-pyrazole

Comprehensive Overview of 3-tert-butyl-1-methyl-5-(1H-pyrazol-4-yl)-1H-pyrazole (CAS No. 2228356-37-2)

The compound 3-tert-butyl-1-methyl-5-(1H-pyrazol-4-yl)-1H-pyrazole (CAS No. 2228356-37-2) is a highly specialized heterocyclic molecule that has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceuticals, agrochemicals, and material science. This pyrazole derivative is characterized by its tert-butyl and methyl substituents, which contribute to its steric and electronic properties, making it a valuable building block in synthetic chemistry.

In the realm of drug discovery, 3-tert-butyl-1-methyl-5-(1H-pyrazol-4-yl)-1H-pyrazole has been explored as a key intermediate for the development of novel therapeutic agents. Its pyrazole core is a common motif in bioactive molecules, often associated with anti-inflammatory, antiviral, and anticancer activities. Researchers are particularly interested in its potential to modulate protein-protein interactions, a hot topic in modern medicinal chemistry.

The agrochemical industry has also shown interest in this compound, as pyrazole derivatives are known to exhibit herbicidal, fungicidal, and insecticidal properties. With the growing demand for sustainable and eco-friendly crop protection solutions, 3-tert-butyl-1-methyl-5-(1H-pyrazol-4-yl)-1H-pyrazole could play a pivotal role in the development of next-generation agrochemicals.

From a material science perspective, this compound's rigid and planar structure makes it a candidate for use in organic electronics, such as OLEDs and photovoltaic cells. Its ability to form stable complexes with metals could also be leveraged in catalysis and sensor technologies, aligning with the current trend toward green chemistry and sustainable materials.

Synthetic routes to 3-tert-butyl-1-methyl-5-(1H-pyrazol-4-yl)-1H-pyrazole often involve multi-step reactions, including condensation, cyclization, and functional group transformations. Recent advancements in flow chemistry and microwave-assisted synthesis have improved the efficiency and scalability of its production, addressing the industry's need for cost-effective and scalable processes.

Analytical characterization of this compound typically involves techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm its purity and structural integrity, which are critical for its application in high-value industries. The compound's stability under various conditions is also a subject of ongoing research, particularly in the context of storage and formulation.

In summary, 3-tert-butyl-1-methyl-5-(1H-pyrazol-4-yl)-1H-pyrazole (CAS No. 2228356-37-2) is a versatile and promising compound with broad applicability across multiple industries. Its unique structural features and potential functionalities make it a subject of intense research and development, particularly in areas aligned with current trends such as sustainable chemistry, drug discovery, and advanced materials.